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Compound of Interest

1,1,3-Trichloro-2,2,3-
Compound Name:

trifluoropropane
CAS No.: 131221-36-8
Cat. No.: B158185

Get Quote

Technical Application Note: HCFC-233ca Solvent
Compatibility
Part 1: Executive Technical Summary

HCFC-233ca (CAS: 131221-36-8) is a hydrochlorofluorocarbon solvent characterized by a high
chlorine-to-fluorine ratio compared to traditional precision cleaning solvents like HCFC-225
(Asahiklin AK-225). While often used as a feedstock intermediate for fluoropolymer or HFO
synthesis, its use as a solvent presents unique challenges due to its aggressive solvency
profile.

Critical Advisory:

¢ Regulatory Status: HCFC-233ca is a Class Il Ozone Depleting Substance (ODS). Its use is
strictly regulated under the Montreal Protocol and local environmental laws (e.g., US EPA
Clean Air Act).
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e Solvency Power: Unlike the milder HFO-1233zd (Solstice®), HCFC-233ca contains three
chlorine atoms. This imparts a high Kb (Kauri-butanol) value, making it chemically
aggressive toward many standard elastomers and plastics used in labware and seals.

Part 2: Chemical Profile & Solvency Mechanism

To predict compatibility, we must understand the solvent's interaction energy density. HCFC-
233ca functions primarily through Dispersion (London) Forces and Polarity interactions driven
by its asymmetric chlorinated structure.

hvsicochemical .

Property Value (Approx.) Impact on Compatibility

] High Cl content = Aggressive
Chemical Formula C3H2ClIsF3 )
swelling

Heavy vapor; accumulates in

Molecular Weight 201.4 g/mol
low spots
. , Moderate evaporation;
Boiling Point ~85-95°C (Est.)* )
prolonged contact time
) ) Attacks polar plastics (Acrylics,
Polarity Moderate-High
ABS)
Environmental hazard;
ODP ~0.02-0.03

requires closed systems

*Note: Exact boiling points vary by isomer purity; HCFC-233ca is significantly higher boiling
than HCFC-225ca (51°C) due to increased chlorination.

Mechanism of Failure

Polymers fail in HCFC-233ca via two primary mechanisms:

» Plasticizer Extraction: The solvent leaches low-molecular-weight plasticizers from flexible
tubing (e.g., PVC), causing embrittlement and cracking.
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o Swelling (Solvation): The solvent molecules occupy the free volume between polymer

chains, forcing them apart. This results in dimensional change, softening, and loss of

structural integrity (e.g., O-ring extrusion).

Part 3: Material Compatibility Matrix

The following data is derived from Hansen Solubility Parameter (HSP) logic and comparative

analysis with Trichluoroethylene (TCE) and HCFC-225.

Elastomers (O-Rings & Gaskets)

Elastomer Compatibility Observations

Mild to moderate swelling.
FKM (Viton® A) Conditional Acceptable for static seals;

risky for dynamic seals.

Inert. Recommended for all
FFKM (Kalrez®) @ Excellent

wetted parts.

Rapid swelling (>30%),
NBR (Buna-N) @ severe Incompatibility softening, and degradation. Do

NOT use.

o Severe swelling due to non-

EPDM @ severe Incompatibility _ _

polar interaction.

Significant swelling and loss of
Silicone @ Poor J . J

tensile strength.

No measurable swelling or
PTFE (Teflon®) @ Excellent

weight change.

Plastics (Labware & Piping)
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Polymer Compatibility Observations

Resistant to chlorination
PVDF (Kynar®) @ Good effects. Preferred for rigid

piping.

Minor swelling over long
Polypropylene (PP) Conditional exposure/high temp. OK for

short-term use.

Polycarbonate (PC)

@ severe Incompatibility

Stress cracking and crazing

within minutes.

Acrylic (PMMA)

@ severe Incompatibility

Immediate dissolution/crazing.

ABS

@ severe Incompatibility

Solvation and tackiness.

PEEK

@ Excellent

High chemical resistance; ideal

for valve seats.

Part 4: Validation Protocol (Self-Validating System)

Do not rely solely on charts. Variations in temperature and stress require empirical validation.

Use this Gravimetric Swell Test Protocol to validate specific seals before process integration.

Protocol 1: 72-Hour Immersion Test (ASTM D543

Modified)

Objective: Determine the Volume Swell Index (VSI) of an elastomer candidate.

Equipment:

Analytical Balance (0.0001g precision).
Micrometer (0.01mm precision).

Glass jar with PTFE-lined cap (HCFC-233ca compatible).

Test Specimen: Standard O-ring (size -214 preferred) or 2x2cm coupon.
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Workflow:
e Baseline Measurement:

o Measure initial mass (

).

o Measure initial volume/thickness (

e Immersion:

o Fully submerge sample in HCFC-233ca.

o Seal container to prevent evaporation (and ODS release).

o Store at Process Temperature (e.g., 25°C or 50°C) for 72 hours.
e Post-Immersion Measurement:

o Remove sample and quickly blot dry (lint-free wipe).

o Immediately measure mass (

) and volume (

) to minimize solvent outgassing error.
 Calculation:
Acceptance Criteria:
e < 5% Swell: Approved for Dynamic Seals (Pumps/Valves).
e 5-15% Swell: Approved for Static Seals (Flanges) only.

e > 15% Swell: REJECTED.
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Part 5: Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for selecting materials and handling
HCFC-233ca, incorporating safety checks for ODS compliance.
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Start: Material Selection
for HCFC-233ca

Identify Component Type

Is it Metal?

Metals (SS316, Hastelloy)

Is it Elastomer/Plastic?

COMPATIBLE

Initial Screening:

Contains Styrene, Acrylic,
or Nitrile groups?

Yes (ABS, NBR, PVC)\No

REJECT IMMEDIATELY Candidate Materials:
(Dissolution Risk) PTFE, PVDF, FFKM, FKM

Run 72hr Immersion Protocol
(See Part 4)

Check Swell %

< 5%

< 5% Swell 5-15% Swell

(Dynamic Seal OK) (Static Seal Only) (REJECT)

Click to download full resolution via product page
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Figure 1: Material selection logic flow for HCFC-233ca systems, prioritizing chemical resistance
and seal integrity.

Part 6: Disambiguation & Safety

Critical Distinction: Researchers often confuse HCFC-233ca with HFO-1233zd.
o HCFC-233ca: Saturated, 3 Chlorines, ODS Class Il. High Solvency/Aggression.
e HFO-1233zd: Unsaturated (propene), 1 Chlorine, Low GWP. Mild Solvency.

» Protocol: Verify the CAS number on your solvent drum. If you are using HFO-1233zd, the
compatibility rules in this guide are too strict (HFO-1233zd is compatible with many more
plastics).

Waste Disposal: HCFC-233ca cannot be evaporated in a fume hood. It must be captured in
dedicated halogenated waste streams and incinerated at high temperature (>1200°C) to
destroy the CFC backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [HCFC-233ca solvent compatibility with elastomers and
plastics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158185/docs#hcfc-233ca-solvent-compatibility-with-
elastomers-and-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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